Cas no 1421283-59-1 (A-\u200baromatic-\u200bgestodene)

• Product Name: A-\u200baromatic-\u200bgestodene
• CAS No: 1421283-59-1
• MF: C₂₂H₂₆O₂
• MW: 322.440646648407
• CID: 4557241
• Update Time: 2025-07-10

A-\u200baromatic-\u200bgestodene Chemical and Physical Properties

Names and Identifiers

• Gestodene Impurity 7（Gestodene EP Impurity G）
• Aromatic Gestodene
• Gestodene EP impurity G
• Gestodene EP Impurity G (Gestodene Aromate)
• 18,19-Dinorpregna-1,3,5(10),15-tetraen-20-yn-17-ol, 13-ethyl-3-methoxy-, (17α)-
• A-aromatic-gestodene
• 13-ethyl-3-methoxy-18,19-dinor-17α-pregna-1,3,5(10),15-tetraen-20-yn-17-o1 (A-aromatic-gestodene)
• A-\u200baromatic-\u200bgestodene

• Inchi： 1S/C22H26O2/c1-4-21-12-10-18-17-9-7-16(24-3)14-15(17)6-8-19(18)20(21)11-13-22(21,23)5-2/h2,7,9,11,13-14,18-20,23H,4,6,8,10,12H2,1,3H3/t18-,19-,20+,21+,22+/m1/s1
• InChI Key： DWQLHYYJHVYCDM-AANPDWTMSA-N
• SMILES： C([C@]12CC[C@]3([H])C4=CC=C(OC)C=C4CC[C@@]3([H])[C@]1([H])C=C[C@@]2(O)C#C)C

Additional information on A-\u200baromatic-\u200bgestodene

Professional Introduction to Compound with CAS No. 1421283-59-1 and Product Name: A-aramatic-gestodene

The compound identified by the CAS number 1421283-59-1 and the product name A-aramatic-gestodene represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to a specialized class of synthetic molecules, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The inclusion of the term "A-aramatic" in the product name suggests a specific aromatic moiety integrated into the molecular framework, which is likely a critical factor contributing to its pharmacological activity.

Recent research in the domain of synthetic organic chemistry has highlighted the importance of aromatic compounds in drug design. Aromatic rings, characterized by their delocalized pi electron systems, often serve as key structural motifs in biologically active molecules. The presence of an aromatic group in A-aramatic-gestodene may enhance its binding affinity to target enzymes or receptors, thereby modulating physiological processes. This feature aligns with the broader trend in medicinal chemistry towards the development of molecules that incorporate aromatic functionalities for improved efficacy and selectivity.

The compound A-aramatic-gestodene is of particular interest in the context of endocrine-disrupting therapies. Gestodene, a derivative of gestagen, is known for its potent progestogenic effects. The structural modification introduced by the aromatic group could potentially alter its hormonal activity, making it a promising candidate for treating conditions related to hormonal imbalance. Studies have indicated that aromatic substitutions can significantly influence the metabolic stability and receptor binding profile of gestodene derivatives, offering a pathway to optimize their therapeutic potential.

Advances in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored properties. In the case of A-aramatic-gestodene, computational modeling has been instrumental in understanding how the aromatic moiety interacts with biological targets. This approach has facilitated the identification of structural analogs with enhanced pharmacokinetic profiles, such as improved solubility and reduced toxicity. Such insights are crucial for translating laboratory discoveries into viable clinical candidates.

The synthesis of A-aramatic-gestodene involves sophisticated organic reactions that highlight the intersection of traditional synthetic methodologies and modern catalytic techniques. The incorporation of the aromatic group typically requires multi-step processes involving cross-coupling reactions, such as Suzuki or Heck couplings, which are well-established in synthetic organic chemistry. These reactions allow for the precise assembly of complex molecular architectures, ensuring that the desired pharmacophoric features are accurately incorporated into the final product.

Preclinical studies have demonstrated that A-aramatic-gestodene exhibits promising biological activity in vitro and in vivo. Its ability to modulate endocrine pathways suggests potential applications in managing conditions such as menstrual disorders and menopausal symptoms. The compound's unique structural features may also offer advantages over existing therapies by providing a more selective mechanism of action. This could reduce side effects and improve patient compliance, making it a valuable addition to therapeutic options.

The development of A-aramatic-gestodene exemplifies the collaborative nature of modern pharmaceutical research, involving chemists, biologists, and clinicians working together to translate basic scientific discoveries into tangible medical benefits. The integration of cutting-edge technologies, such as high-throughput screening and structure-based drug design, has accelerated the pace at which new compounds like this one can be brought to market. Such innovations underscore the dynamic and rapidly evolving landscape of pharmaceutical chemistry.

Ethical considerations are paramount in drug development, particularly when dealing with compounds that affect endocrine systems. Extensive safety evaluations are conducted to ensure that A-aramatic-gestodene does not pose undue risks to human health or the environment. These assessments include toxicological studies to evaluate potential long-term effects and ecotoxicological analyses to assess environmental impact. By adhering to stringent regulatory standards, researchers can mitigate risks and foster public trust in new pharmaceutical interventions.

The future prospects for A-aramatic-gestodene appear bright, with ongoing research exploring its potential in additional therapeutic areas. Innovations in drug delivery systems may further enhance its clinical utility by improving bioavailability or targeting specificity. Collaborative efforts between academia and industry are essential for advancing such developments from bench science to practical applications that benefit patients worldwide.